Cas no 881474-28-8 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-chloro-N-cyclopropylbenzamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-chloro-N-cyclopropylbenzamide
• CAS No: 881474-28-8
• MF: C₁₆H₁₅ClN₂O₂S
• MW: 334.820501565933
• MDL: MFCD08553962
• CID: 3060166
• PubChem ID: 17026457
• Update Time: 2025-04-21

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-chloro-N-cyclopropylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Acetyl-4-methyl-thiazol-2-yl)-2-chloro-N-cyclopropyl-benzamide
• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-2-chloro-N-cyclopropylbenzamide
• BBL039381
• STK314988
• EN300-230705
• 881474-28-8
• AKOS000313442
• N-(5-Acetyl-4-methylthiazol-2-yl)-2-chloro-N-cyclopropylbenzamide
• CS-0279491

• MDL： MFCD08553962
• Inchi： 1S/C16H15ClN2O2S/c1-9-14(10(2)20)22-16(18-9)19(11-7-8-11)15(21)12-5-3-4-6-13(12)17/h3-6,11H,7-8H2,1-2H3
• InChI Key： DENOHWLFOIGRJI-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(N(C1=NC(C)=C(C(C)=O)S1)C1CC1)=O

Computed Properties

• Exact Mass: 334.0542766Da
• Monoisotopic Mass: 334.0542766Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 78.5Ų